Methyl 6-isopropyl-2-(2-(thiophen-2-yl)acetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride

• IUPAC Name: methyl 6-propan-2-yl-2-[(2-thiophen-2-ylacetyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C18H22N2O3S2.ClH/c1-11(2)20-7-6-13-14(10-20)25-17(16(13)18(22)23-3)19-15(21)9-12-5-4-8-24-12;/h4-5,8,11H,6-7,9-10H2,1-3H3,(H,19,21);1H
• InChI Key: OWSOQSAOXYVXSY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)CC3=CC=CS3.Cl
• Molecular Formula: C18H23ClN2O3S2
• Molecular Weight: 415.0 g/mol

Description

Methyl 6-isopropyl-2-(2-(thiophen-2-yl)acetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride is a useful research compound. Its molecular formula is C18H23ClN2O3S2 and its molecular weight is 414.96. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Novel Synthesis Methods : Studies on related compounds, such as thieno[2,3-d]pyrimidines and thienopyridines, have demonstrated innovative synthesis methods. For instance, the utilization of microwave-assisted synthesis techniques has been reported to yield higher product purities and efficiencies compared to traditional synthesis methods. This approach could be applicable to the synthesis of Methyl 6-isopropyl-2-(2-(thiophen-2-yl)acetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride, potentially improving the synthesis process and outcomes (Youssef, Azab, & Youssef, 2012).

• Antimicrobial and Antitumor Activities : Pyridine derivatives, including those structurally related to the compound , have shown significant bioactivity. Research on pyridine derivatives as insecticides and potential anticancer agents indicates that modifications to the pyridine core can significantly impact bioactivity. These findings suggest that Methyl 6-isopropyl-2-(2-(thiophen-2-yl)acetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride might possess valuable bioactive properties that warrant further investigation (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).

Adsorption and Environmental Impact

• Adsorption Studies : Research on the adsorption properties of structurally similar compounds, such as acetanilide herbicides, provides insights into the environmental behavior and potential impact of Methyl 6-isopropyl-2-(2-(thiophen-2-yl)acetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride. These studies can inform assessments of the compound's stability, solubility, and interaction with environmental matrices, which are crucial for understanding its environmental footprint and safety profile (Weber & Peter, 1982).

Mechanism of Action

Target of action

Methyl 6-isopropyl-2-(2-(thiophen-2-yl)acetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride is a thiophene derivative. Thiophene derivatives are known to exhibit a variety of biological effects . They have been studied for their anticancer , anti-inflammatory , antimicrobial , antihypertensive , and anti-atherosclerotic properties .

Mode of action

Other thiophene derivatives such as suprofen and articaine are known to act as a nonsteroidal anti-inflammatory drug and a voltage-gated sodium channel blocker respectively .

Biochemical pathways

Thiophene derivatives are known to interact with various biochemical pathways depending on their specific structures and targets .

Result of action

Thiophene derivatives are known to have a variety of effects at the molecular and cellular level, depending on their specific structures and targets .